N-[(5E)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-methoxybenzamide

• IUPAC Name: N-[(5E)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-methoxybenzamide
• InChI: InChI=1S/C20H18N2O5S2/c1-3-27-16-10-12(8-9-14(16)23)11-17-19(25)22(20(28)29-17)21-18(24)13-6-4-5-7-15(13)26-2/h4-11,23H,3H2,1-2H3,(H,21,24)/b17-11+
• InChI Key: CFZVZBQJUGMOPV-GZTJUZNOSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3OC)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3OC)O
• Molecular Formula: C20H18N2O5S2
• Molecular Weight: 430.5 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound could not be found in the available resources.

Scientific Research Applications

Antimicrobial Applications

Research on derivatives closely related to the compound has shown significant antimicrobial activities. For instance, studies on thiazolidin-4-one derivatives, which share a core structural similarity, have demonstrated potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria as well as fungal strains. These compounds have been identified as potential therapeutic agents for treating microbial diseases, particularly bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Cancer Treatment Applications

Another research area explores the use of structurally similar compounds in cancer treatment, specifically through photodynamic therapy (PDT). Certain derivatives have been synthesized and characterized, revealing properties such as high singlet oxygen quantum yield, which are critical for the effectiveness of Type II photosensitizers used in PDT. These features indicate a remarkable potential for these compounds in treating cancer, highlighting their importance in developing new therapeutic strategies (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition

Compounds related to N-[(5E)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-methoxybenzamide have been studied for their enzyme inhibitory properties. For example, sulfonamide derivatives have been evaluated for their inhibition of carbonic anhydrase I and II, enzymes involved in various physiological processes. These studies have provided insights into the potential use of such compounds in developing treatments for conditions where enzyme inhibition is beneficial (Gokcen, Gulcin, Ozturk, & Goren, 2016).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could involve experimental studies as well as computational modeling.